Cas no 379264-89-8 (2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine
• CAS No: 379264-89-8
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 2104672
• PubChem ID: 12136642
• Update Time: 2025-11-01

2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine
• 2,2-Dimethyl-3-(pyridin-4-yl)propylamine
• FCWKTYAKHOSQHZ-UHFFFAOYSA-N
• 2,2-Dimethyl-3-(4-pyridyl)propylamine

• Inchi： 1S/C10H16N2/c1-10(2,8-11)7-9-3-5-12-6-4-9/h3-6H,7-8,11H2,1-2H3
• InChI Key： FCWKTYAKHOSQHZ-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine

Introduction to 2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine (CAS No. 379264-89-8)

2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 379264-89-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a tertiary amine group attached to a substituted pyridine ring, exhibits a structural framework that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both alkyl and aryl substituents contributes to its diverse chemical reactivity, enabling its application in synthetic pathways that target various biological targets.

The pyridin-4-yl moiety in 2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine is particularly noteworthy, as pyridine derivatives are widely recognized for their pharmacological properties. Pyridine-based compounds often serve as key structural elements in drugs due to their ability to interact with biological macromolecules such as enzymes and receptors. The specific substitution pattern at the 4-position of the pyridine ring enhances the compound's solubility and bioavailability, making it an attractive candidate for further medicinal chemistry exploration.

In recent years, there has been growing interest in the development of small-molecule modulators that can selectively interact with protein targets involved in metabolic diseases, neurodegenerative disorders, and cancer. The structural features of 2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine make it a promising scaffold for designing molecules that can modulate enzyme activity or receptor binding. For instance, its tertiary amine functionality can be exploited to form hydrogen bonds or salt bridges with protein surfaces, while the pyridine ring can engage in π-stacking interactions or coordinate with metal ions present in biological systems.

One of the most compelling aspects of 2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine is its versatility in synthetic chemistry. The compound can undergo a variety of transformations, including nucleophilic substitutions, reductions, and oxidations, which allow chemists to modify its structure and tailor its properties for specific applications. Additionally, the presence of both electron-donating and electron-withdrawing groups provides opportunities for fine-tuning its electronic characteristics, which is crucial for optimizing pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have further enhanced the utility of 2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine as a starting point for drug discovery. Molecular modeling studies have demonstrated that this compound can be engineered to target specific binding pockets on proteins by optimizing its steric and electronic properties. These studies have also highlighted the importance of considering both covalent and non-covalent interactions when designing molecules with high affinity and selectivity.

The pharmaceutical industry has taken note of the potential of 2,2-dimethyl-3-(pyridin-4-yl)propan-1-amine, and several companies are actively exploring its applications in preclinical research. Initial studies have shown that derivatives of this compound exhibit promising activity against a range of disease targets. For example, modifications to the alkyl substituents have led to compounds that demonstrate inhibitory effects on enzymes implicated in inflammation and pain signaling. Similarly, variations in the pyridine ring substitution pattern have resulted in molecules with enhanced binding affinity to receptors involved in neurotransmission.

The synthesis of 2,2-dimethyl-3-(pyridin-4-yloxy)propanal has been reported as a key step in generating more complex derivatives of this compound. This intermediate can be further functionalized using standard organic reactions such as condensation with carbonyl compounds or reduction with hydride donors. The ability to access this intermediate efficiently underscores the synthetic utility of 37926489, making it a valuable building block for medicinal chemists.

In conclusion, 37926489 CAS NO 37926489 CAS NO 37926489 CAS NO 37926489 CAS NO 37926489 is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and chemical reactivity make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As computational methods continue to advance and synthetic techniques become more refined, 37926489 will undoubtedly play an increasingly important role in the discovery and development of next-generation medicines.